![molecular formula C23H27N3O6S2 B2859337 Ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate CAS No. 887210-35-7](/img/structure/B2859337.png)
Ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate, also known as ESI-09, is a small molecule inhibitor that has been found to have potential therapeutic effects in various diseases.
Scientific Research Applications
Chemical Synthesis and Tautomeric Behavior
Ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is involved in studies focusing on the synthesis and behavior of benzothiazole derivatives. For instance, the compound exhibits interesting tautomeric behaviors and is a precursor in the synthesis of various substituted benzothiazoles. The decomposition and transformation of similar benzothiazole derivatives have been explored, illustrating the compound's role in producing a range of chemically significant products through reactions like hydrolysis, decarboxylation, and more (Carrington et al., 1972).
Antimicrobial Activity
Compounds related to ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate have been synthesized and assessed for antimicrobial activity. By manipulating the benzothiazole scaffold, researchers have developed derivatives with potential as antimicrobial agents, highlighting the compound's significance in medicinal chemistry research aimed at discovering new treatments for infections (Salahuddin et al., 2017).
Anticancer Potential
The benzothiazole scaffold of ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is also explored for its anticancer properties. New derivatives of benzothiazole have been synthesized and tested for their ability to inhibit cancer cell growth. This research underlines the potential use of benzothiazole derivatives in developing anticancer drugs, providing a pathway for future investigations into effective cancer therapies (Osmaniye et al., 2018).
Organic Synthesis and Catalysis
Research on benzothiazole derivatives, including those related to ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate, contributes significantly to the field of organic synthesis. These compounds serve as intermediates in the synthesis of complex molecules and facilitate the development of novel catalytic processes. The versatility of benzothiazole derivatives in reactions highlights their importance in advancing synthetic methodologies and discovering new catalysts (Reddy & Nagaraj, 2008).
properties
IUPAC Name |
ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O6S2/c1-3-5-6-13-32-17-9-7-16(8-10-17)22(28)25-23-26(15-21(27)31-4-2)19-12-11-18(34(24,29)30)14-20(19)33-23/h7-12,14H,3-6,13,15H2,1-2H3,(H2,24,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUFGNPLXKYIWOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[2-(4-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.